
Data Presentation: Stability of Antimony(III)
Iodide Derivatives

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Antimony(III) iodide

Cat. No.: B1197476 Get Quote

The following table summarizes the stability performance of various antimony(III) iodide
derivatives based on published research. It is important to note that direct comparison can be

challenging due to variations in experimental conditions across different studies. The data

presented here is intended to provide a general overview of the stability trends.
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Derivative
Name

Formula
Stability
Type

Stress
Conditions

Observed
Performanc
e/Degradati
on

Reference

Cesium

Antimony

Iodide

(layered

polymorph)

Cs₃Sb₂I₉
Moisture/Amb

ient

Stored in

ambient air

Complete

degradation

in

approximatel

y 88 days.[1]

[1]

Cesium

Antimony

Iodide (dimer

polymorph)

Cs₃Sb₂I₉
Moisture/Amb

ient

Stored in

ambient air

Complete

degradation

in

approximatel

y 49 days.[1]

[1]

Methylammo

nium Cesium

Antimony

Iodide

Chloride

MA₁.₅Cs₁.₅Sb

₂I₃Cl₆

Dark Storage

(ISOS-D-1)

Stored in air

in the dark

Retained

over 90% of

its initial

Power

Conversion

Efficiency

(PCE) after

~1800 hours.

[2]

[2]

Methylammo

nium Cesium

Antimony

Iodide

Chloride

MA₁.₅Cs₁.₅Sb

₂I₃Cl₆

Thermal

(ISOS-D-2)

85 °C in air in

the dark

Showed

thermal

durability for

hundreds of

hours.[2]

[2]

Rubidium

Antimony

Iodide

Rb₃Sb₂I₉ General Not specified Exhibits a 2D

crystal

structure

which is

suggested to

have better

stability than

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.researchgate.net/publication/337457882_Degradation_Studies_of_Cs_3_Sb_2_I_9_A_Lead-Free_Perovskite
https://www.researchgate.net/publication/337457882_Degradation_Studies_of_Cs_3_Sb_2_I_9_A_Lead-Free_Perovskite
https://www.researchgate.net/publication/337457882_Degradation_Studies_of_Cs_3_Sb_2_I_9_A_Lead-Free_Perovskite
https://www.researchgate.net/publication/337457882_Degradation_Studies_of_Cs_3_Sb_2_I_9_A_Lead-Free_Perovskite
https://www.researchgate.net/publication/377830226_Air-Stable_Lead-Free_Antimony-Based_Perovskite_Inspired_Solar_Cells_and_Modules
https://www.researchgate.net/publication/377830226_Air-Stable_Lead-Free_Antimony-Based_Perovskite_Inspired_Solar_Cells_and_Modules
https://www.researchgate.net/publication/377830226_Air-Stable_Lead-Free_Antimony-Based_Perovskite_Inspired_Solar_Cells_and_Modules
https://www.researchgate.net/publication/377830226_Air-Stable_Lead-Free_Antimony-Based_Perovskite_Inspired_Solar_Cells_and_Modules
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


the 0D

structure of

Cs₃Sb₂I₉.

Potassium

Antimony

Iodide

K₃Sb₂I₉ General Not specified

Also

possesses a

2D crystal

structure,

indicating

potentially

greater

stability

compared to

0D

counterparts.

Experimental Protocols
To ensure reproducibility and enable meaningful comparisons across studies, standardized

stability testing protocols are crucial. The International Summit on Organic Photovoltaic Stability

(ISOS) has developed a set of protocols that are widely adopted for perovskite-based solar

cells and are applicable to antimony(III) iodide derivatives.[3][4][5][6][7][8]

ISOS-D-1: Dark Storage Stability (Shelf Life)
Objective: To assess the intrinsic stability of the material in the dark under ambient

conditions.

Procedure:

Fabricate the antimony(III) iodide derivative-based device.

Measure the initial power conversion efficiency (PCE) under standard simulated solar

illumination (AM 1.5G, 100 mW/cm²).

Store the unencapsulated device in the dark in an environment with controlled

temperature (e.g., 25 °C) and relative humidity (e.g., 50-60%).
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Periodically measure the PCE of the device at defined time intervals (e.g., every 24, 100,

500 hours).

Record the time it takes for the PCE to degrade to 80% of its initial value (T₈₀).

ISOS-L-1: Light Soaking Stability (Operational Stability)
Objective: To evaluate the stability of the material under continuous illumination.

Procedure:

Measure the initial PCE of the device.

Place the device under continuous illumination from a solar simulator (e.g., 1-sun

intensity) in an inert atmosphere (e.g., nitrogen) to minimize extrinsic degradation factors.

Maintain the device at a constant temperature (e.g., 25 °C).

Continuously monitor the PCE or measure it at regular intervals.

Determine the T₈₀ lifetime under illumination.

ISOS-T-1: Thermal Stability
Objective: To assess the material's stability at elevated temperatures in an inert atmosphere.

Procedure:

Measure the initial PCE of the device.

Place the device in a temperature-controlled chamber with an inert atmosphere (e.g.,

nitrogen or argon).

Heat the device to a specified temperature (e.g., 85 °C) and maintain it for a set duration.

Periodically cool the device to room temperature to measure its PCE.

Record the PCE degradation as a function of time at the elevated temperature.
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Mandatory Visualization
The following diagram illustrates a generalized workflow for benchmarking the stability of

Antimony(III) iodide derivatives.
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Workflow for Stability Benchmarking of SbI3 Derivatives

Material Synthesis

Stability Testing (ISOS Protocols)

Data Analysis & Comparison
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Device Fabrication

Thermal Stability (ISOS-T) Moisture Stability (ISOS-D) Photostability (ISOS-L)

PCE Degradation Analysis

T80 Lifetime Determination

Comparative Benchmarking
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Caption: Stability benchmarking workflow for SbI₃ derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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